Cas no 391916-19-1 (N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide)

• Product Name: N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide
• CAS No: 391916-19-1
• MF: C₂₀H₂₂N₄O₂S
• MW: 382.479282855988
• CID: 6070379
• PubChem ID: 7085567
• Update Time: 2025-07-17

N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide
• N-((5-(ethylthio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-3-methylbenzamide
• Benzamide, N-[[5-(ethylthio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]methyl]-3-methyl-
• 391916-19-1
• F0507-1850
• AKOS024578879
• N-{[5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]methyl}-3-methylbenzamide
• Oprea1_168891
• N-[[5-ethylsulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-3-methylbenzamide

• Inchi： 1S/C20H22N4O2S/c1-4-27-20-23-22-18(24(20)16-10-5-6-11-17(16)26-3)13-21-19(25)15-9-7-8-14(2)12-15/h5-12H,4,13H2,1-3H3,(H,21,25)
• InChI Key： JLECVIAZUKOELI-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=CC=C2OC)C(SCC)=NN=1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 382.14634713g/mol
• Monoisotopic Mass: 382.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 13.28±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide

Professional Introduction to N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide (CAS No. 391916-19-1)

N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 391916-19-1, represents a novel molecular entity with a complex structural framework that includes multiple functional groups. The presence of an ethylsulfanyl moiety, combined with a 4H-1,2,4-triazole ring system and a 3-methylbenzamide substituent, positions this molecule as a potential candidate for further exploration in drug discovery and development.

The structural design of N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide is meticulously crafted to interact with biological targets in a specific manner. The ethylsulfanyl group is known for its ability to modulate enzyme activity and receptor binding affinity, making it a valuable component in the design of bioactive molecules. Additionally, the 4H-1,2,4-triazole ring is a well-documented scaffold in medicinal chemistry, often incorporated into compounds that exhibit pharmacological properties such as antimicrobial and anti-inflammatory effects. The 3-methylbenzamide moiety further enhances the compound's potential by contributing to its solubility and metabolic stability.

In recent years, there has been a surge in research focused on identifying new therapeutic agents that leverage the unique properties of heterocyclic compounds. N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide aligns with this trend by incorporating multiple pharmacophoric elements that could synergistically enhance its biological activity. The 2-methoxyphenyl group, for instance, is frequently found in bioactive molecules due to its ability to influence electronic distributions and binding interactions. This combination of structural features makes the compound an intriguing subject for further investigation.

The synthesis of N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide involves a series of well-established organic reactions that highlight the synthetic prowess required to construct such complex molecules. Key steps in the synthesis include the formation of the 4H-1,2,4-triazole ring through cyclocondensation reactions, followed by functionalization with the ethylsulfanyl group and the 2-methoxyphenyl moiety. The introduction of the 3-methylbenzamide substituent typically occurs through amide bond formation techniques. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

The biological evaluation of N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide has begun to reveal its potential as a pharmacological agent. Preliminary studies have demonstrated that this compound exhibits notable activity against certain enzymatic targets and cellular pathways relevant to human health. For instance, research indicates that it may interfere with the activity of enzymes involved in inflammation and pain signaling. Additionally, its interaction with specific receptors has been explored in vitro, suggesting possible applications in treating conditions such as neurodegenerative disorders and cardiovascular diseases.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide. Molecular modeling techniques have been employed to predict how this compound might bind to its target proteins at an atomic level. These simulations have provided valuable insights into the compound's binding affinity and mode of action. Furthermore, virtual screening approaches have been utilized to identify potential analogs or derivatives that could enhance its pharmacological properties.

The development of novel therapeutic agents often requires iterative optimization based on biological data. In the case of N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide, ongoing research aims to refine its structure to improve its efficacy and reduce potential side effects. This may involve modifying substituents or exploring alternative synthetic routes that yield more potent derivatives. The goal is to identify a lead compound that can progress into clinical trials and ultimately contribute to improved patient care.

The impact of such research extends beyond individual compounds; it contributes to our broader understanding of disease mechanisms and therapeutic strategies. By studying molecules like N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methylbenzamide at multiple levels—from molecular interactions to preclinical efficacy—the scientific community gains insights that can inform future drug design efforts across various therapeutic areas.

In conclusion，N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1，2，4-triazol -3 -y lm eth yl } - 3 - m eth yl b en z am ide ( CAS No . 39 1916 -19 - 1 ) is a promis ing compoun d with a c om plex s tructure an d mult ip le pha rmacoph oric e le m ents . Its s ynthesis ， b iolog ic e val uation ， an d comput ational stu dies h av e re vea led s ign ificant p ote n tial f or f u rthe r e xploration i n pharma ceutical chemis try . As re se arch co ntinues t o de velop ， t his c ompoun d holds th e promise o f bei ng deve lop ed i n t o n e w thera peu tic s tha t c an im prove hum an he alth an d qua lity o f life . p >